Cas no 6327-93-1 (Macrozemin)

• Product Name: Macrozemin
• CAS No: 6327-93-1
• MF: C₁₃H₂₄N₂O₁₁
• MW: 384.336464881897
• CID: 504636
• PubChem ID: 6438435
• Update Time: 2025-07-11

Macrozemin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(methyl-ONN-azoxy)methyl 6-O-b-D-xylopyranosyl- (9CI)
• .β.-D-Glucopyranoside, (methyl-ONN-azoxy)methyl 6-O-.β.-D-xylopyranosyl-
• methyl-oxido-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5R)-3,4 ,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethylimino]azanium
• Macrozamin
• MACROZEMIN
• NSC44423
• .beta.-D-Glucopyranoside, (methyl-ONN-azoxy)methyl 6-O-.beta.-D-xylopyranosyl-
• beta-D-Glucopyranoside, (methyl-ONN-azoxy)methyl-O-beta-D-xylopyranosyl-
• .BETA.-D-GLUCOPYRANOSIDE, (2-METHYL-2-OXIDODIAZENYL)METHYL 6-O-.BETA.-D-XYLOPYRANOSYL-
• BRN 0057812
• 6327-93-1
• NSC 44423
• UNII-T056LM14FV
• (2-METHYL-2-OXIDODIAZENYL)METHYL 6-O-.BETA.-D-XYLOPYRANOSYL-.BETA.-D-GLUCOPYRANOSIDE
• NSC-44423
• T056LM14FV
• (E)-methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethylimino]azanium
• HY-N7027
• C08504
• CHEBI:6628
• MS-26316
• (Z)-methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxymethylimino]ammonium
• (Z)-methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethylimino]azanium
• CS-0101597
• LS-71570
• E80638
• Methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethylimino]azanium
• Q27107281
• Macrozamin (8CI)
• BETA-D-GLUCOPYRANOSIDE, (2-METHYL-2-OXIDODIAZENYL)METHYL 6-O-BETA-D-XYLOPYRANOSYL-
• Methylazoxymethanol-beta-primeveroside
• (2-METHYL-2-OXIDODIAZENYL)METHYL 6-O-BETA-D-XYLOPYRANOSYL-BETA-D-GLUCOPYRANOSIDE
• Macrozemin

• Inchi： 1S/C13H24N2O11/c1-15(22)14-4-25-13-11(21)9(19)8(18)6(26-13)3-24-12-10(20)7(17)5(16)2-23-12/h5-13,16-21H,2-4H2,1H3/b15-14+/t5-,6-,7+,8-,9+,10-,11-,12+,13-/m1/s1
• InChI Key： DQCANINXHQSIAW-RATZGUEGSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC/N=[N+](\C)/[O-]

Computed Properties

• Exact Mass: 384.13800959 g/mol
• Monoisotopic Mass: 384.13800959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 199
• Molecular Weight: 384.34
• XLogP3: -4.5

Experimental Properties

• Density: 1.862
• Boiling Point: 660.381°C at 760 mmHg
• Flash Point: 353.186°C
• Refractive Index: 1.655
• PSA: 199.41000
• LogP: -3.66080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds